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Compound of Interest

Compound Name: Disperse Blue 7

Cat. No.: B1200070 Get Quote

Introduction
Disperse Blue 7 is a synthetic dye belonging to the anthraquinone class, widely used in the

textile industry for dyeing polyester and other synthetic fibers. Due to its potential as a skin

sensitizer and its classification as a possible allergen, regulatory bodies have restricted its use

in consumer textile products.[1] Consequently, sensitive and selective analytical methods are

required for the accurate quantification of Disperse Blue 7 in textile matrices to ensure

consumer safety and regulatory compliance. This application note describes a robust and

reliable method for the determination of Disperse Blue 7 in textiles using High-Performance

Liquid Chromatography coupled with Mass Spectrometry (HPLC-MS).

Principle
This method involves the extraction of Disperse Blue 7 from a textile sample using methanol,

followed by analysis of the extract by HPLC-MS.[2] Chromatographic separation is achieved on

a C18 reversed-phase column with a gradient elution program. Detection and quantification are

performed using a mass spectrometer, which provides high selectivity and sensitivity for the

target analyte.

Data Presentation
The following table summarizes the quantitative performance data for the analysis of Disperse
Blue 7 and other disperse dyes in textiles, compiled from various validated methods.
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Parameter
Typical Value Range for
Disperse Dyes

Notes

Limit of Detection (LOD) 0.01 - 1.35 ng/mL[1][3]
Dependent on the mass

spectrometer's sensitivity.

Limit of Quantification (LOQ) 0.06 - 4.09 ng/mL[1][3]
Influenced by instrument

sensitivity and sample matrix.

Linearity (r²) > 0.99[3][4]
Typically achieved over a

relevant concentration range.

Recovery 81.8 - 114.1%[1]

Varies based on the efficiency

of the extraction from different

textile materials.

Repeatability (%RSD) 1.1 - 16.3%[1][3]

Dependent on the

concentration level and the

precision of the method.

Experimental Protocol
1. Materials and Reagents

Disperse Blue 7 analytical standard

Methanol (HPLC grade)

Acetonitrile (HPLC grade)

Formic acid (LC-MS grade)

Ultrapure water

Textile samples

2. Sample Preparation

Cut the textile sample into small pieces (approximately 2-5 mm).
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Accurately weigh 1.0 g of the cut textile sample into a 50 mL conical tube.

Add 20 mL of methanol to the tube.[1]

Sonicate the sample at 50°C for 30 minutes to extract the dye.[1]

Centrifuge the sample at 10,000 rpm for 10 minutes.[1]

Filter the supernatant through a 0.22 µm PTFE syringe filter into an autosampler vial for

HPLC-MS analysis.[1]

3. HPLC-MS Conditions

Parameter Setting

HPLC System Agilent 1100 HPLC or equivalent[5]

Column C18 column (e.g., 100 x 2.1 mm, 1.7 µm)[1]

Mobile Phase A Water with 0.1% Formic Acid[1]

Mobile Phase B Acetonitrile[5][6]

Gradient 40% B at 0 min, ramp to 60% B at 6 min[5]

Flow Rate 0.3 mL/min[1]

Column Temperature 40°C[6]

Injection Volume 10 µL[6]

MS System Triple Quadrupole Mass Spectrometer[2][6]

Ionization Mode Electrospray Ionization (ESI), Positive[3][6]

Scan Type Multiple Reaction Monitoring (MRM)

Capillary Voltage 4000 V

Source Temperature 550°C[6]

4. Quantification
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Prepare a series of calibration standards of Disperse Blue 7 in methanol.

Construct a calibration curve by plotting the peak area against the concentration of the

standards.

Determine the concentration of Disperse Blue 7 in the sample extracts from the calibration

curve.

Experimental Workflow Diagram
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Caption: Workflow for HPLC-MS analysis of Disperse Blue 7 in textiles.
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Conclusion
The described HPLC-MS method provides a sensitive, selective, and reliable approach for the

quantitative analysis of Disperse Blue 7 in textile samples. The sample preparation is

straightforward, and the analytical method is robust, making it suitable for routine quality control

and regulatory monitoring of textiles.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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